Cas no 37089-66-0 ({2-methyl-2-azabicyclo2.2.2octan-6-yl}methanol)

• Product Name: {2-methyl-2-azabicyclo2.2.2octan-6-yl}methanol
• CAS No: 37089-66-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 4650050
• Update Time: 2025-05-23

{2-methyl-2-azabicyclo2.2.2octan-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2-aza-bicyclo[2.2.2]oct-6-yl)-methanol
• (2-methyl-2-azabicyclo[2.2.2]octan-6-yl)methanol
• {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanol
• {2-methyl-2-azabicyclo2.2.2octan-6-yl}methanol

• Inchi： 1S/C9H17NO/c1-10-5-7-2-3-9(10)8(4-7)6-11/h7-9,11H,2-6H2,1H3
• InChI Key： BMOYMDZLGPXCOZ-UHFFFAOYSA-N
• SMILES： OCC1CC2CN(C)C1CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5

Additional information on {2-methyl-2-azabicyclo2.2.2octan-6-yl}methanol

Research Briefing on {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanol (CAS: 37089-66-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanol (CAS: 37089-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The briefing is based on a thorough review of recent peer-reviewed publications, patents, and industry reports.

Recent studies have highlighted the versatility of {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanol as a building block in the synthesis of novel bioactive molecules. Its rigid bicyclic framework and functionalizable hydroxyl group make it an attractive scaffold for the development of ligands targeting various biological receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating nicotinic acetylcholine receptors (nAChRs), suggesting potential applications in neurological disorders such as Alzheimer's disease and schizophrenia.

In addition to its pharmacological potential, the synthetic routes to {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanol have been optimized in recent years. A notable advancement is the development of a catalytic asymmetric synthesis method, as reported in Angewandte Chemie, which enables the production of enantiomerically pure forms of the compound. This breakthrough is particularly significant for the pharmaceutical industry, where enantiopurity is often crucial for drug efficacy and safety.

Furthermore, computational studies have provided insights into the molecular interactions of {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanol with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have revealed favorable binding affinities for several protein targets, including enzymes involved in inflammatory pathways. These findings open new avenues for the rational design of derivatives with enhanced selectivity and potency.

The safety and pharmacokinetic profile of {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanol have also been investigated in preclinical studies. Preliminary results indicate good metabolic stability and low toxicity, making it a promising candidate for further development. However, challenges such as improving bioavailability and achieving targeted delivery remain areas of active research.

In conclusion, {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanol (CAS: 37089-66-0) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research efforts are expected to yield novel derivatives with improved therapeutic profiles, potentially addressing unmet medical needs in neurology, inflammation, and beyond. This briefing underscores the importance of continued exploration of this compound and its derivatives in the pursuit of innovative pharmaceutical solutions.